Cas no 100131-53-1 (Pyridine, 3-(2-methylbutyl)- (6CI))
100131-53-1 structure
Product Name:Pyridine, 3-(2-methylbutyl)- (6CI)
CAS No:100131-53-1
MF:C10H15N
MW:149.232802629471
CID:892860
PubChem ID:13024972
Update Time:2025-04-19
Pyridine, 3-(2-methylbutyl)- (6CI) Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 3-(2-methylbutyl)- (6CI)
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- Inchi: 1S/C10H15N/c1-3-9(2)7-10-5-4-6-11-8-10/h4-6,8-9H,3,7H2,1-2H3
- InChI Key: HEPPEJMGBGUFBV-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C=1)CC(C)CC
Computed Properties
- Exact Mass: 149.120449g/mol
- Monoisotopic Mass: 149.120449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 149.23g/mol
- XLogP3: 3
- Topological Polar Surface Area: 12.9Ų
Pyridine, 3-(2-methylbutyl)- (6CI) Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
100131-53-1 (Pyridine, 3-(2-methylbutyl)- (6CI)) Related Products
- 6311-92-8(3-Hexylpyridine)
- 58069-37-7(3-Octylpyridine)
- 539-32-2(3-Butylpyridine)
- 1802-20-6(3-Pentylpyridine)
- 103037-27-0(3-Heptylpyridine)
- 14159-61-6(3-Isobutylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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